Cas no 87532-41-0 (Ethanone, 1-(4-fluorophenyl)-2-hydroxy-2-(4-pyridinyl)-)

• Product name: Ethanone, 1-(4-fluorophenyl)-2-hydroxy-2-(4-pyridinyl)-
• CAS No: 87532-41-0
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 655314
• PubChem ID: 13812202

Ethanone, 1-(4-fluorophenyl)-2-hydroxy-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-fluorophenyl)-2-hydroxy-2-(4-pyridinyl)-
• 1-(4-fluorophenyl)-2-hydroxy-2-pyridin-4-ylethanone
• 87532-41-0
• DTXSID90550261
• SCHEMBL8821906
• 1-(4-Fluorophenyl)-2-hydroxy-2-(pyridin-4-yl)ethan-1-one

• Inchi： InChI=1S/C13H10FNO2/c14-11-3-1-9(2-4-11)12(16)13(17)10-5-7-15-8-6-10/h1-8,13,17H
• InChI Key： MBCZUXVTIWVZST-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)C(C2=CC=NC=C2)O)F

Computed Properties

• Exact Mass: 231.06955672g/mol
• Monoisotopic Mass: 231.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų
• XLogP3: 1.7